2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide

• IUPAC Name: 2-fluoro-N-[3-oxo-3-(2-piperidin-1-ylethylamino)propyl]benzamide
• InChI: InChI=1S/C17H24FN3O2/c18-15-7-3-2-6-14(15)17(23)20-9-8-16(22)19-10-13-21-11-4-1-5-12-21/h2-3,6-7H,1,4-5,8-13H2,(H,19,22)(H,20,23)
• InChI Key: CWSYPHZCYKTXGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)CCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H24FN3O2
• Molecular Weight: 321.4 g/mol

Description

2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide in lab experiments is its specificity. It has been shown to selectively inhibit the activity of COX-2 and PLA2, without affecting the activity of other enzymes. This makes it a useful tool for studying the role of these enzymes in the inflammatory response. However, one of the limitations of using this compound is its potential toxicity. It has been shown to be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of 2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide. One area of research is the development of more potent and selective inhibitors of COX-2 and PLA2. Another area of research is the study of the potential use of this compound in the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide involves the reaction of 2-fluorobenzoic acid with N-(tert-butoxycarbonyl)-L-aspartic acid beta-lactone, followed by the addition of piperidine and N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then treated with trifluoroacetic acid, resulting in the formation of the final product.

Scientific Research Applications

2-fluoro-N-{3-oxo-3-[(2-piperidin-1-ylethyl)amino]propyl}benzamide has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.